2-[(4-Chlorobenzyl)oxy]naphthalene-1-carbaldehyde

• IUPAC Name: 2-[(4-chlorophenyl)methoxy]naphthalene-1-carbaldehyde
• InChI: InChI=1S/C18H13ClO2/c19-15-8-5-13(6-9-15)12-21-18-10-7-14-3-1-2-4-16(14)17(18)11-20/h1-11H,12H2
• InChI Key: CTSQLZLMLGNOOM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC(=C2C=O)OCC3=CC=C(C=C3)Cl
• Molecular Formula: C18H13ClO2
• DSSTOX Substance ID: DTXSID701206404
• Molecular Weight: 296.7 g/mol
• CAS RN: 710296-44-9

Description

Molecular Structure Analysis

The molecular structure of 2-[(4-Chlorobenzyl)oxy]naphthalene-1-carbaldehyde consists of 18 carbon atoms, 13 hydrogen atoms, 1 chlorine atom, and 2 oxygen atoms. The average mass of the molecule is 296.748 Da, and the monoisotopic mass is 296.060394 Da.

Scientific Research Applications

Novel Synthesis and Applications

• A study by Liaskopoulos et al. (2008) discusses the synthesis of naphthopyranoisoxazoles and naphthopyranoisoxazolines, which are novel compounds derived from 2-(alkenyloxy)naphthalene-1-carbaldehyde oximes. These compounds could potentially have applications in organic synthesis and medicinal chemistry (Liaskopoulos et al., 2008).

Schiff Bases and Metal Complexes

• Maher (2018) discusses the importance of 2-Hydroxynaphthalene-1-carbaldehyde in forming Schiff bases and metal complexes. Schiff bases have diverse applications in catalysis, nanotechnology, and materials science (Maher, 2018).

Catalysis and Organic Synthesis

• Potkin et al. (2014) explore the synthesis of isoxazole-3-carbaldehyde oximes from naphthalene and their application in catalysis, particularly in the Suzuki reaction. This highlights its potential use in organic synthesis and pharmaceuticals (Potkin et al., 2014).

Anti-viral Properties

• Research by Wang et al. (2019) on naphthaldehyde derivatives from Comastoma pulmonarium demonstrates their anti-tobacco mosaic virus activity, suggesting potential antiviral applications (Wang et al., 2019).

Green Synthesis Methods

• A study by Mandal et al. (2018) focuses on a convenient and environmentally friendly method for synthesizing 2-(ethynyloxy)naphthaene-1-carbaldehyde, indicating its relevance in green chemistry (Mandal et al., 2018).

Enzyme Mimics

• Habicher et al. (1999) discuss the synthesis of catalytic dendrophanes that mimic the enzyme pyruvate oxidase. These dendrophanes interact with naphthalene-2-carbaldehyde, suggesting potential applications in biochemistry and enzyme studies (Habicher et al., 1999).

Electronic and Steric Control in Chemistry

• Tomioka et al. (2001) examine the electronic and steric effects in reactions of naphthalene-1-carbaldehyde derivatives. This research can inform the design of reactions in synthetic chemistry (Tomioka et al., 2001).

Mechanism of Action

Target of Action

Given its structure, it is likely to interact with proteins or enzymes that have affinity for aldehydes .

Mode of Action

Aldehydes in general can undergo nucleophilic addition reactions at the carbonyl group . This compound, being an aldehyde, may interact with its targets through a similar mechanism.

Biochemical Pathways

Aldehydes are known to participate in various biochemical reactions, including the formation of schiff bases and imines, and can affect multiple pathways depending on their specific targets .